4-[4-(2-ethylbutanoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine

• IUPAC Name: 2-ethyl-1-[4-[6-(3-methylpyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C18H26N6O/c1-4-15(5-2)18(25)23-10-8-22(9-11-23)16-12-17(20-13-19-16)24-7-6-14(3)21-24/h6-7,12-13,15H,4-5,8-11H2,1-3H3
• InChI Key: LYFDKLDXAGKIQL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)N1CCN(CC1)C2=NC=NC(=C2)N3C=CC(=N3)C
• Molecular Formula: C18H26N6O
• Molecular Weight: 342.4 g/mol

Description

4-[4-(2-ethylbutanoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, EPPMP, and has been shown to have several biochemical and physiological effects. In

Scientific Research Applications

Antiproliferative Activity Against Cancer Cell Lines

A study explored the synthesis of a series of pyrimidine derivatives, including compounds structurally related to 4-[4-(2-ethylbutanoyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine, for their antiproliferative effects against human cancer cell lines. Some compounds demonstrated significant activity, suggesting potential applications in cancer research and therapy (L. Mallesha et al., 2012).

Anti-Inflammatory and Analgesic Properties

Another research focused on pyrimidine derivatives for their potential anti-inflammatory and analgesic effects. The study synthesized various compounds, evaluating their activities against standard drugs. This highlights the potential use of such compounds, including those structurally similar to this compound, in developing new therapeutic agents for inflammation and pain management (S. Sondhi et al., 2007).

Heterocyclic Synthesis and Biological Activity

Research into thioxopyrimidine and its derivatives, including those related to the chemical compound , has led to the synthesis of novel heterocyclic compounds. These studies contribute to the understanding of the structural and functional diversity of pyrimidine derivatives, with implications for drug development and other applications in medicinal chemistry (Yuh-Wen Ho & Maw-Cherng Suen, 2013).

Antimicrobial and Antiviral Potential

The synthesis of pyrimidine-linked heterocyclic compounds has been explored for their potential insecticidal and antibacterial activities. This research avenue suggests that compounds structurally related to this compound could be promising candidates for developing new antimicrobial and antiviral agents (P. P. Deohate & Kalpana A. Palaspagar, 2020).